N-(2,5-dimethylphenyl)-4-[(methylsulfonyl)amino]benzamide

• IUPAC Name: N-(2,5-dimethylphenyl)-4-(methanesulfonamido)benzamide
• InChI: InChI=1S/C16H18N2O3S/c1-11-4-5-12(2)15(10-11)17-16(19)13-6-8-14(9-7-13)18-22(3,20)21/h4-10,18H,1-3H3,(H,17,19)
• InChI Key: ZQNRJHXZTFCITI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)NC(=O)C2=CC=C(C=C2)NS(=O)(=O)C
• Molecular Formula: C16H18N2O3S
• Molecular Weight: 318.4 g/mol

Description

N-(2,5-dimethylphenyl)-4-[(methylsulfonyl)amino]benzamide, also known as MS-275, is a synthetic compound that belongs to the class of histone deacetylase inhibitors (HDACi). This compound has been widely studied for its potential use in cancer treatment, as well as in other diseases.

Mechanism of Action

N-(2,5-dimethylphenyl)-4-[(methylsulfonyl)amino]benzamide works by inhibiting the activity of histone deacetylases (HDACs), which are enzymes that remove acetyl groups from histone proteins. This results in a more compact chromatin structure, which can lead to the repression of gene expression. By inhibiting HDAC activity, N-(2,5-dimethylphenyl)-4-[(methylsulfonyl)amino]benzamide can lead to the upregulation of tumor suppressor genes and the downregulation of oncogenes, ultimately leading to cancer cell death.
Biochemical and Physiological Effects:
N-(2,5-dimethylphenyl)-4-[(methylsulfonyl)amino]benzamide has been shown to have a number of biochemical and physiological effects. It can induce cell cycle arrest, apoptosis, and autophagy in cancer cells. N-(2,5-dimethylphenyl)-4-[(methylsulfonyl)amino]benzamide has also been shown to inhibit angiogenesis (the formation of new blood vessels) and to modulate the immune response.

Advantages and Limitations for Lab Experiments

One advantage of N-(2,5-dimethylphenyl)-4-[(methylsulfonyl)amino]benzamide is that it has been extensively studied and has shown promising results in preclinical studies. However, one limitation is that it may have off-target effects, which could lead to unwanted side effects. Additionally, the optimal dosing and administration schedule for N-(2,5-dimethylphenyl)-4-[(methylsulfonyl)amino]benzamide in humans is still being investigated.

Future Directions

There are several potential future directions for research on N-(2,5-dimethylphenyl)-4-[(methylsulfonyl)amino]benzamide. One area of interest is the development of combination therapies that include N-(2,5-dimethylphenyl)-4-[(methylsulfonyl)amino]benzamide and other anticancer agents. Another area of interest is the investigation of N-(2,5-dimethylphenyl)-4-[(methylsulfonyl)amino]benzamide in combination with immunotherapy. Additionally, further research is needed to fully understand the mechanism of action of N-(2,5-dimethylphenyl)-4-[(methylsulfonyl)amino]benzamide and to identify potential biomarkers that could be used to predict response to treatment.

Synthesis Methods

The synthesis of N-(2,5-dimethylphenyl)-4-[(methylsulfonyl)amino]benzamide involves several steps, starting with the reaction of 2,5-dimethylphenylamine with 4-chlorobenzoyl chloride to form 4-(2,5-dimethylphenylamino)benzoyl chloride. This intermediate is then reacted with sodium methoxide and dimethylsulfone to yield N-(2,5-dimethylphenyl)-4-[(methylsulfonyl)amino]benzamide.

Scientific Research Applications

N-(2,5-dimethylphenyl)-4-[(methylsulfonyl)amino]benzamide has been extensively studied for its potential use in cancer treatment. It has been shown to induce apoptosis (programmed cell death) in cancer cells, as well as inhibit tumor growth and metastasis. N-(2,5-dimethylphenyl)-4-[(methylsulfonyl)amino]benzamide has also been investigated for its potential use in other diseases, such as neurodegenerative disorders and inflammatory diseases.